2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid

• Molecular Formula: C7H8ClNO2S
• Molecular Weight: 205.66 g/mol
• IUPAC Name: 2-[(5-chlorothiophen-2-yl)methylamino]acetic acid
• InChI: InChI=1S/C7H8ClNO2S/c8-6-2-1-5(12-6)3-9-4-7(10)11/h1-2,9H,3-4H2,(H,10,11)
• InChI Key: XSNKGANEZDFBKX-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Cl)CNCC(=O)O

Description

2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid is a synthetic organic compound characterized by a chlorinated thiophene ring linked to a glycine backbone via a methylamino group. Its hydrochloride salt (CAS: 1375473-06-5) has a molecular weight of 242.11 g/mol and a purity of 95% . Its structure combines a hydrophobic chlorothiophene moiety with a polar aminoacetic acid group, making it a versatile intermediate for further functionalization in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid typically involves the reaction of 5-chlorothiophene-2-carbaldehyde with glycine in the presence of a reducing agent. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The reaction can be summarized as follows:

Starting Materials: 5-chlorothiophene-2-carbaldehyde and glycine.

Reaction Conditions: The reaction is typically carried out in an organic solvent such as ethanol or methanol, with the addition of a reducing agent like sodium borohydride.

Procedure: The 5-chlorothiophene-2-carbaldehyde is first dissolved in the solvent, followed by the addition of glycine and the reducing agent. The reaction mixture is stirred at room temperature for several hours until the reaction is complete.

Isolation: The product is isolated by filtration, followed by purification using techniques such as recrystallization or column chromatography.

Industrial Production Methods

Industrial production of 2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often involving automated systems for precise control of reaction conditions.

Chemical Reactions Analysis

Types of Reactions

2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol derivative.

Substitution: The chlorine atom on the thiophene ring can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol derivatives.

Substitution: Various substituted thiophene derivatives depending on the nucleophile used.

Scientific Research Applications

2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets are still under investigation, but preliminary studies suggest involvement in pathways related to inflammation and microbial inhibition.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituted Acetamide Derivatives

Compound 33 : 2-(1-(4-Chlorobenzoyl)-5-methoxy-1H-indol-3-yl)-N-((5-chlorothiophen-2-yl)sulfonyl)acetamide

• Structural Difference: Replaces the amino group with a sulfonamide linkage and introduces an indole-chlorobenzoyl group.
• This compound showed a 39% yield after HPLC purification, indicating synthetic challenges compared to the simpler target compound .

PDE4 Inhibitors

A-33 (PDE4B-IN-2): 2-(4-([2-(5-Chlorothiophen-2-yl)-5-ethyl-6-methylpyrimidin-4-yl]amino)phenyl)acetic acid (CAS: 915082-52-9)

• Structural Difference : Incorporates a pyrimidine ring and phenyl group into the scaffold.
• Impact : The pyrimidine and phenyl groups confer potent phosphodiesterase 4B (PDE4B) inhibition, a therapeutic target for metabolic diseases. The target compound lacks these moieties, likely resulting in lower enzymatic affinity .

Methylated Amino Acid Derivatives

2-{(5-Chlorothiophen-2-yl)methylamino}acetic acid hydrochloride (CAS: 1589428-26-1)

• Structural Difference: Methyl substitution on the amino group.
• Impact: Increased lipophilicity (logP) due to the methyl group may enhance membrane permeability.

Sulfonyl and Phenoxy Derivatives

2-[(5-Chlorothiophen-2-yl)methanesulfonyl]acetic acid (CAS: 851175-94-5)

• Structural Difference: Sulfonyl group replaces the amino linkage.
• Impact: The sulfonyl group increases acidity (pKa ~1–2) compared to the aminoacetic acid (pKa ~2.3–4.3), altering solubility and reactivity in biological systems .

2-{4-[(5-Chlorothiophen-2-yl)methoxy]phenyl}acetic acid

• Structural Difference: Adds a phenoxy group and phenylacetic acid backbone.

Key Research Findings

• Enzyme Inhibition : Compounds like A-33 demonstrate that heterocyclic and aromatic substitutions (e.g., pyrimidine, phenyl) are critical for PDE4B inhibition, a feature absent in the target compound .
• Lipophilicity vs. Solubility : Methylation (e.g., CAS 1589428-26-1) improves membrane permeability but may reduce aqueous solubility, highlighting a trade-off in drug design .
• Synthetic Feasibility : The target compound’s simplicity allows straightforward synthesis, whereas derivatives like Compound 33 require multi-step protocols and HPLC purification .

Biological Activity

Overview

2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid, also known as 2-amino-2-(5-chlorothiophen-2-yl)acetic acid, is a compound characterized by its unique chemical structure featuring a chlorothiophene moiety. Its biological activity has garnered interest due to its potential applications in medicinal chemistry, particularly in the fields of antimicrobial and anticancer research.

• Molecular Formula : C₈H₁₁ClNO₂S
• Molecular Weight : Approximately 256.15 g/mol
• CAS Number : 1375473-06-5

The biological activity of 2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. This interaction can modulate their activity, leading to a range of biological effects. The specific pathways and targets influenced by this compound depend on its structural features and the context of its application.

Antimicrobial Properties

Research indicates that thiophene derivatives, including 2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid, exhibit significant antimicrobial properties. The presence of the chlorothiophene ring enhances the compound's ability to inhibit bacterial growth and may contribute to its efficacy against various pathogens.

Anti-inflammatory Activity

Thiophene-based compounds are known to possess anti-inflammatory properties. Studies have shown that certain thiophene derivatives can inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are critical in the inflammatory response. For instance, some derivatives have demonstrated IC₅₀ values in the low micromolar range, indicating potent anti-inflammatory effects .

Compound	IC₅₀ (µM)	Mechanism of Action
Compound A	29.2	COX inhibition
Compound B	6.0	LOX inhibition
Compound C	6.6	COX inhibition

Anticancer Potential

The anticancer potential of 2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid is under investigation, with preliminary studies suggesting that compounds with similar structures may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

Case Studies

Case Study 1: Antimicrobial Activity Assessment

In a study evaluating the antimicrobial efficacy of thiophene derivatives, 2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid was tested against several bacterial strains. The compound exhibited notable antibacterial activity, with minimum inhibitory concentrations (MICs) comparable to established antibiotics.

Case Study 2: Anti-inflammatory Efficacy

Another study focused on the anti-inflammatory effects of thiophene derivatives in vivo. When administered at a dose of 20 mg/kg, compounds similar to 2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid significantly reduced paw edema in a carrageenan-induced inflammation model, demonstrating an inhibition percentage comparable to standard anti-inflammatory drugs like indomethacin .

Future Directions

Further research is warranted to elucidate the full spectrum of biological activities associated with 2-{[(5-Chlorothiophen-2-yl)methyl]amino}acetic acid. Investigations should focus on:

• Detailed Mechanistic Studies : Understanding how this compound interacts at the molecular level with specific targets.
• In Vivo Studies : Evaluating its pharmacokinetics and therapeutic potential in animal models.
• Structure-Activity Relationship (SAR) : Exploring modifications to enhance efficacy and reduce toxicity.